3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine

• IUPAC Name: 3-[1-(3,4-dimethoxyphenyl)sulfonylpiperidin-4-yl]oxy-6-methylpyridazine
• InChI: InChI=1S/C18H23N3O5S/c1-13-4-7-18(20-19-13)26-14-8-10-21(11-9-14)27(22,23)15-5-6-16(24-2)17(12-15)25-3/h4-7,12,14H,8-11H2,1-3H3
• InChI Key: KWHUYRKDJZHAOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H23N3O5S
• Molecular Weight: 393.5 g/mol

Description

The compound “3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine” is a complex organic molecule. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. It also has a piperidine ring, which is a six-membered ring with one nitrogen atom. The molecule also contains a sulfonyl group attached to the piperidine ring and a dimethoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrogen atoms in the pyridazine and piperidine rings would add to the polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfonyl and dimethoxyphenyl groups. For instance, the sulfonyl group could potentially undergo reactions with nucleophiles. The dimethoxyphenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the nitrogen atoms in the pyridazine and piperidine rings would likely make the compound somewhat polar. The presence of the sulfonyl group could potentially make the compound acidic.

Scientific Research Applications

Anticancer Agents

Piperidine derivatives have shown promise as potential anticancer agents. Researchers have designed compounds based on the piperidine scaffold to inhibit specific kinases involved in cancer progression. .

Chemical Biology and Drug Discovery

Researchers use piperidine-containing compounds as tools in chemical biology studies and high-throughput screening for drug discovery. Their diverse reactivity and biological activity make them valuable in identifying potential drug candidates.

Future Directions

The potential applications of this compound would likely depend on its physical and chemical properties, as well as its reactivity. It’s possible that it could be used in the development of new pharmaceuticals or as a building block in organic synthesis.

Mechanism of Action

Target of Action

The compound “3-((1-((3,4-Dimethoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridazine” is a piperidine derivative . Piperidine derivatives are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . .

Mode of Action

It’s known that piperidine derivatives can act as inhibitors for certain kinases . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors

Biochemical Pathways

Piperidine derivatives are known to have diverse pharmacological activities, which suggests they may interact with multiple biochemical pathways .

Result of Action

Piperidine derivatives are known to have diverse pharmacological activities, suggesting they may have multiple molecular and cellular effects .